Cas no 1094550-30-7 (5-bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid)

• Product Name: 5-bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid
• CAS No: 1094550-30-7
• MF: C₆H₆BrNO₄S₂
• MW: 300.150138378143
• CID: 4571402
• PubChem ID: 43173202
• Update Time: 2025-06-10

5-bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid

• Inchi： 1S/C6H6BrNO4S2/c1-8-14(11,12)4-2-3(6(9)10)13-5(4)7/h2,8H,1H3,(H,9,10)
• InChI Key： OQNHSGXIZPQGLR-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(Br)=C(S(NC)(=O)=O)C=1

Additional information on 5-bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid

5-Bromo-4-(Methylsulfamoyl)thiophene-2-carboxylic Acid (CAS No. 1094550-30-7): An Overview of Its Properties and Applications

5-Bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid (CAS No. 1094550-30-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and structural versatility.

The molecular formula of 5-bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid is C₈H₆BrNO₄S, and it has a molecular weight of approximately 283.09 g/mol. The presence of the bromine atom, methylsulfamoyl group, and carboxylic acid functional groups endows this compound with a range of interesting properties, including high reactivity and the ability to form stable complexes with various metal ions.

In the realm of pharmaceutical research, 5-bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid has been investigated for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory effects on the proliferation of human breast cancer cells (MCF-7) by inducing cell cycle arrest and apoptosis. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are crucial for cell survival and proliferation.

Beyond its biological activities, 5-bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid has also shown promise in materials science. Thiophene derivatives are well-known for their use in the synthesis of conductive polymers and organic semiconductors. The presence of the bromine atom and the methylsulfamoyl group in this compound can enhance its electronic properties, making it a valuable building block for the development of advanced materials. A recent study published in the Journal of Materials Chemistry C explored the use of this compound as a dopant in organic photovoltaic devices, where it improved the device's efficiency by enhancing charge transport properties.

The synthesis of 5-bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid typically involves multi-step reactions, starting from commercially available thiophene derivatives. One common synthetic route involves the bromination of 4-methylsulfamoylthiophene followed by carboxylation. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

In terms of safety and handling, while 5-bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to avoid degradation or contamination.

The future prospects for 5-bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and physical properties. For example, efforts are being made to develop analogues with improved solubility or reduced toxicity for pharmaceutical applications. In materials science, researchers are exploring ways to incorporate this compound into novel composite materials that can be used in electronic devices or energy storage systems.

In conclusion, 5-bromo-4-(methylsulfamoyl)thiophene-2-carboxylic acid (CAS No. 1094550-30-7) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure makes it an attractive candidate for further research in both pharmaceutical and materials science fields. As new synthetic methods and application areas continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.